Cas no 2379560-84-4 ((4-Methoxy-6-methylpyridin-3-yl)boronic acid pinacol ester)

• Product Name: (4-Methoxy-6-methylpyridin-3-yl)boronic acid pinacol ester
• CAS No: 2379560-84-4
• MF: C₁₃H₂₀BNO₃
• MW: 249.113803863525
• MDL: MFCD18726674
• CID: 4776756
• Update Time: 2026-02-26

(4-Methoxy-6-methylpyridin-3-yl)boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• (4-Methoxy-6-methylpyridin-3-yl)boronic acid pinacol ester
• SB35898
• (4-Methoxy-6-methylpyridin-3-yl)boronic acid picol ester
• Pyridine, 4-methoxy-2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• MDL： MFCD18726674
• Inchi： 1S/C13H20BNO3/c1-9-7-11(16-6)10(8-15-9)14-17-12(2,3)13(4,5)18-14/h7-8H,1-6H3
• InChI Key： KFYJFFGXYLILKA-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(C)=CC=2OC)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 293
• Topological Polar Surface Area: 40.6

Additional information on (4-Methoxy-6-methylpyridin-3-yl)boronic acid pinacol ester

Comprehensive Guide to (4-Methoxy-6-methylpyridin-3-yl)boronic acid pinacol ester (CAS No. 2379560-84-4)

(4-Methoxy-6-methylpyridin-3-yl)boronic acid pinacol ester (CAS No. 2379560-84-4) is a highly valuable boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. This compound belongs to the class of heterocyclic boronic esters, which are pivotal in pharmaceutical research, agrochemical development, and materials science. Its unique structure, featuring a methoxy-substituted pyridine ring and a pinacol-protected boronic acid group, makes it a versatile building block for synthesizing complex molecules.

The growing demand for boronic acid derivatives in drug discovery has positioned (4-Methoxy-6-methylpyridin-3-yl)boronic acid pinacol ester as a sought-after reagent. Researchers frequently search for "boronic ester applications," "pyridine boronic acid synthesis," and "CAS 2379560-84-4 suppliers," highlighting its relevance in both academic and industrial settings. Its stability under ambient conditions and compatibility with diverse reaction conditions further enhance its utility.

One of the key advantages of (4-Methoxy-6-methylpyridin-3-yl)boronic acid pinacol ester is its role in C-C bond formation, a critical step in constructing bioactive molecules. Recent trends in green chemistry have spurred interest in optimizing its use in catalyst-free reactions and aqueous-phase couplings, aligning with sustainability goals. This compound’s low toxicity profile and high purity also make it a preferred choice for high-throughput screening in medicinal chemistry.

In the context of AI-driven drug design, (4-Methoxy-6-methylpyridin-3-yl)boronic acid pinacol ester is frequently referenced in datasets for machine learning models predicting reaction outcomes. Queries like "boronic ester reactivity prediction" and "pyridine boronate stability" reflect its intersection with computational chemistry. Its electron-rich pyridine core enables selective functionalization, a feature exploited in designing kinase inhibitors and PET radiotracers.

The market for specialty boronic esters is expanding, driven by advancements in bioconjugation techniques and proteolysis-targeting chimeras (PROTACs). As a CAS 2379560-84-4 product, this compound is often compared to analogs like 5-methylpyridine-3-boronic acid pinacol ester, with users seeking "structure-activity relationships of boronic acids." Suppliers emphasize its batch-to-batch consistency and scalability, critical for industrial applications.

From a synthetic perspective, (4-Methoxy-6-methylpyridin-3-yl)boronic acid pinacol ester is synthesized via lithiation-borylation of protected pyridine precursors, a process optimized for minimizing byproducts. Recent publications highlight its use in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), addressing queries like "boronic ester MOF synthesis." Its hydrolytic stability and compatibility with microwave-assisted chemistry further broaden its applications.

In summary, (4-Methoxy-6-methylpyridin-3-yl)boronic acid pinacol ester (CAS No. 2379560-84-4) is a multifaceted reagent bridging traditional organic synthesis and cutting-edge research. Its integration into drug discovery pipelines and material science innovations ensures sustained demand, while its structural modularity invites further exploration. For researchers querying "buy 4-methoxy-6-methylpyridin-3-yl boronate" or "boronic ester storage guidelines," this compound remains a cornerstone of modern chemistry.